Butanoic acid, 2-hydroxy-2-(trifluoromethyl)-, ethyl ester

• Molecular Formula: C7H11F3O3
• Molecular Weight: 200.16 g/mol
• IUPAC Name: ethyl 2-hydroxy-2-(trifluoromethyl)butanoate
• InChI: InChI=1S/C7H11F3O3/c1-3-6(12,7(8,9)10)5(11)13-4-2/h12H,3-4H2,1-2H3
• InChI Key: DZSLKSOMGLWOLY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OCC)(C(F)(F)F)O

Description

Butanoic acid, 2-hydroxy-2-(trifluoromethyl)-, ethyl ester is a useful research compound. Its molecular formula is C7H11F3O3 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a −78° C. solution of ethyl trifluoropyruvate (129.0 g 758 mmol) in ether was added dropwise within 90 min a solution of EtMgBr 3.0 M in ether (252 mL). The solution was brought over one 1 h to ca. −10° C. and poured over 2 L of saturated NH4Cl. The layers were separated and the aqueous phase extracted with ether (3×500 mL). The organic phases were combined, dried over MgSO4 and the solvent removed. Distillation at 50-65° C. (30 mm Hg) gave the title compound. 1H NMR (400 MHz, acetone-d6): δ 5.4 (s, 1H), 4.35 (q, 2H), 2.07 (m, 1H), 1.83 (m, 1H), 1.3 (t, 3H) and 0.93 (t, 3H).